Cas no 373594-78-6 (2,3,3',4,4'-Pentabromodiphenyl Ether)

• Product Name: 2,3,3',4,4'-Pentabromodiphenyl Ether
• CAS No: 373594-78-6
• MF: C₁₂H₅Br₅O
• MW: 564.687499761581
• CID: 1483418
• PubChem ID: 85794401
• Update Time: 2025-06-13

2,3,3',4,4'-Pentabromodiphenyl Ether Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2,3-tribromo-4-(3,4-dibromophenoxy)-
• 2,3,3’,4,4’-Pentabromodiphenyl ether
• BDE 105
• PBDE 105
• 2,3,3',4,4'-PENTABDE (BDE-105)
• BDE-105
• 373594-78-6
• UNII-0L9460J53V
• 1,2,3-tribromo-4-(3,4-dibromophenoxy)benzene
• 0L9460J53V
• DTXSID20879917
• 2,3,3',4,4'-Pentabromodiphenyl ether
• Q27236934
• 2,3,3',4,4'-Pentabromodiphenyl Ether

• Inchi： 1S/C12H5Br5O/c13-7-2-1-6(5-9(7)15)18-10-4-3-8(14)11(16)12(10)17/h1-5H
• InChI Key： LBPWAGZGYNOKAM-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1OC1C=CC(=C(C=1)Br)Br)Br)Br

Computed Properties

• Exact Mass: 559.62555
• Monoisotopic Mass: 559.62573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 2.343±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (6.2E-5 g/L) (25 ºC),
• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromodiphenyl ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers Bromodiphenyl ethers

Additional information on 2,3,3',4,4'-Pentabromodiphenyl Ether

Comprehensive Overview of 2,3,3',4,4'-Pentabromodiphenyl Ether (CAS No. 373594-78-6): Properties, Applications, and Environmental Impact

2,3,3',4,4'-Pentabromodiphenyl Ether (CAS No. 373594-78-6), often abbreviated as PBDE-99, is a brominated flame retardant belonging to the polybrominated diphenyl ethers (PBDEs) family. This compound has garnered significant attention due to its widespread use in industrial applications and its potential environmental persistence. With the increasing global focus on sustainable chemistry and eco-friendly alternatives, understanding the properties and implications of PBDE-99 is crucial for researchers, manufacturers, and policymakers alike.

The molecular structure of 2,3,3',4,4'-Pentabromodiphenyl Ether features five bromine atoms attached to a diphenyl ether backbone, contributing to its flame-retardant efficacy. This characteristic has made it a popular choice for enhancing fire safety in electronics, textiles, and construction materials. However, its bioaccumulative potential and long-range environmental transport have raised concerns among environmental scientists. Recent studies highlight its detection in marine ecosystems and human adipose tissue, prompting debates about its regulatory status and health effects.

From a toxicological perspective, PBDE-99 has been linked to endocrine disruption and developmental toxicity in animal models. These findings align with growing public interest in chemical safety and green manufacturing. As consumers increasingly search for "non-toxic flame retardants" and "PBDE-free products," industries are exploring phosphorus-based alternatives and nanocomposite solutions. The European Chemicals Agency (ECHA) and U.S. EPA have included certain PBDEs in their priority substances lists, driving innovation in material science.

Analytical methods for detecting 2,3,3',4,4'-Pentabromodiphenyl Ether have advanced significantly, with GC-MS (Gas Chromatography-Mass Spectrometry) and LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) being the gold standards. Researchers investigating "PBDE degradation techniques" have reported promising results using photocatalytic oxidation and microbial remediation. These approaches address the compound's environmental persistence while supporting circular economy principles.

In industrial settings, the phase-out of PBDE-99 has created opportunities for bio-based flame retardants derived from lignin or starch. This shift resonates with the UN Sustainable Development Goals, particularly Goal 12 (Responsible Consumption and Production). Meanwhile, laboratories continue to study the thermogravimetric properties of 373594-78-6 to improve fire safety standards without compromising environmental health.

The debate surrounding 2,3,3',4,4'-Pentabromodiphenyl Ether exemplifies the balance between technological necessity and ecological responsibility. As regulatory frameworks evolve, stakeholders are collaborating to develop risk assessment models and life cycle analyses for brominated compounds. This compound's story underscores the importance of precautionary principles in chemical innovation while meeting industrial demands for high-performance materials.